![molecular formula C20H24N6O2 B2950825 6-[2-(2,4-Dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione CAS No. 923685-09-0](/img/structure/B2950825.png)
6-[2-(2,4-Dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound likely involves a planar purine imidazole dione ring system, with the dimethylanilino group and the ethyl group attached at different positions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of its intermolecular forces .Scientific Research Applications
Synthesis and Biological Activity
- Antiviral and Antihypertensive Activity: Research on derivatives of 7,8-polymethylenepurine, which may be structurally related to the compound , explores their synthesis for antiviral and antihypertensive activities. These studies highlight the potential of such compounds in medicinal chemistry, particularly in developing new therapeutic agents (Nilov et al., 1995).
- Precursors for Purine Analogs: Another avenue of research involves the synthesis of disubstituted imidazoles and related compounds as precursors to purine analogs. This includes exploring various synthetic pathways to enhance the availability of purine derivatives for further biological evaluation (Alves et al., 1994).
Cytotoxic Activity
- Cancer Research: Certain carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a core structure with purine analogs, have been tested for their cytotoxic properties against various cancer cell lines. This research underscores the potential of such compounds in the development of new anticancer drugs, with some showing potent activity at low concentrations (Deady et al., 2003).
Synthetic Methodologies
- Innovative Synthesis Techniques: Studies also focus on the development of new synthetic methods for constructing imidazole-based purine analogs. This includes exploring different reagents and conditions to improve the efficiency and selectivity of synthesis, providing valuable tools for further pharmaceutical research (Booth et al., 1992).
Applications in Material Science
- Advanced Materials: Research into the reactions and properties of imidazolines and related compounds extends beyond pharmacology into material science, where they are explored for their potential in creating novel materials with unique properties (Ichikawa et al., 1968).
Mechanism of Action
The mechanism of action of this compound is not clear without further information. If it’s a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.
properties
IUPAC Name |
6-[2-(2,4-dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2/c1-12-6-7-15(13(2)10-12)21-8-9-25-14(3)11-26-16-17(22-19(25)26)23(4)20(28)24(5)18(16)27/h6-7,10-11,21H,8-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEPSNZYJUHUIKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.